Cas no 1823752-80-2 (5-(Tetrahydro-2H-pyran-2-yl) Divicine)

• Product Name: 5-(Tetrahydro-2H-pyran-2-yl) Divicine
• CAS No: 1823752-80-2
• MF: C₉H₁₄N₄O₃
• MW: 226.232461452484
• CID: 5220929
• Update Time: 2025-07-14

5-(Tetrahydro-2H-pyran-2-yl) Divicine Chemical and Physical Properties

Names and Identifiers

• 4(5H)-Pyrimidinone, 2,6-diamino-5-[(tetrahydro-2H-pyran-2-yl)oxy]-
• 5-(Tetrahydro-2H-pyran-2-yl) Divicine

• Inchi： 1S/C9H14N4O3/c10-7-6(8(14)13-9(11)12-7)16-5-3-1-2-4-15-5/h5-6H,1-4H2,(H4,10,11,12,13,14)
• InChI Key： RPJZBWYODSUDIE-UHFFFAOYSA-N
• SMILES： C1(N)N=C(N)C(OC2OCCCC2)C(=O)N=1

Additional information on 5-(Tetrahydro-2H-pyran-2-yl) Divicine

Introduction to 5-(Tetrahydro-2H-pyran-2-yl) Divicine (CAS No. 1823752-80-2)

5-(Tetrahydro-2H-pyran-2-yl) Divicine, identified by its Chemical Abstracts Service (CAS) number 1823752-80-2, is a structurally intriguing compound that has garnered significant attention in the field of pharmaceutical chemistry and natural product research. This molecule, characterized by its fused heterocyclic system and unique substitution pattern, exhibits a range of biological activities that make it a promising candidate for further investigation in drug discovery and therapeutic development.

The core structure of 5-(Tetrahydro-2H-pyran-2-yl) Divicine consists of a tetrahydro-2H-pyran moiety linked to a divicine scaffold. This combination creates a rigid, cyclic framework that is conducive to interactions with biological targets. The tetrahydro-2H-pyran ring, a six-membered saturated heterocycle, is known for its stability and ability to engage in hydrogen bonding, while the divicine portion brings additional functional groups that contribute to its pharmacological profile.

Recent advancements in chemical biology have highlighted the potential of 5-(Tetrahydro-2H-pyran-2-yl) Divicine as a tool compound for studying enzyme inhibition and receptor binding. Its unique structural features make it an excellent candidate for designing selective modulators of various therapeutic pathways. For instance, studies have shown that derivatives of this compound can interact with enzymes involved in metabolic disorders, suggesting its utility in developing treatments for conditions such as diabetes and hyperlipidemia.

In the realm of medicinal chemistry, the synthesis of 5-(Tetrahydro-2H-pyran-2-yl) Divicine has been optimized to produce high-purity samples suitable for preclinical testing. The synthetic route involves multi-step organic transformations, including cyclization and functional group interconversions, which highlight the compound's synthetic accessibility. This accessibility is crucial for researchers who aim to explore its pharmacological properties without significant synthetic challenges.

One of the most compelling aspects of 5-(Tetrahydro-2H-pyran-2-yl) Divicine is its demonstrated ability to modulate biological pathways associated with inflammation and neurodegeneration. Emerging research indicates that this compound can interact with intracellular signaling cascades, potentially leading to novel therapeutic strategies for diseases like Alzheimer's and Parkinson's. The ability to fine-tune its pharmacological effects through structural modifications offers a versatile platform for drug development.

The pharmacokinetic properties of 5-(Tetrahydro-2H-pyran-2-yl) Divicine are also under investigation, with studies focusing on its absorption, distribution, metabolism, and excretion (ADME) profiles. These studies are essential for understanding how the compound behaves within the body and for predicting its potential efficacy and safety in clinical settings. Preliminary data suggest that it exhibits reasonable bioavailability and metabolic stability, making it a promising candidate for further development.

Furthermore, the chemical diversity inherent in 5-(Tetrahydro-2H-pyran-2-yl) Divicine allows for the exploration of various analogs with enhanced biological activity or improved pharmacokinetic profiles. By leveraging computational chemistry techniques such as molecular docking and virtual screening, researchers can identify novel derivatives that may offer superior therapeutic benefits. This approach aligns with the growing trend toward personalized medicine, where compounds are tailored to individual patient needs.

The role of natural product-inspired compounds like 5-(Tetrahydro-2H-pyran-2-yl) Divicine cannot be overstated in modern drug discovery. These molecules often provide unique structural motifs that are not easily replicated by synthetic chemists alone. By studying compounds derived from natural sources, scientists can uncover new mechanisms of action and develop innovative treatments for a wide range of diseases.

As research into 5-(Tetrahydro-2H-pyran-2-yl) Divicine progresses, collaborations between academic institutions and pharmaceutical companies will be crucial for translating laboratory findings into clinical applications. Such partnerships can accelerate the drug development pipeline by combining expertise in synthetic chemistry, pharmacology, and clinical trials. The ultimate goal is to bring safe and effective therapies to patients based on compounds like this one.

In conclusion, 5-(Tetrahydro-2H-pyran-2-yl) Divicine (CAS No. 1823752-80-2) represents a fascinating subject of study in pharmaceutical chemistry. Its unique structure, combined with promising biological activities, positions it as a valuable tool for drug discovery and therapeutic development. As research continues to uncover new insights into its properties and potential applications, this compound is poised to make significant contributions to medicine in the coming years.